Cas no 52208-06-7 (L-Alaninamide, 5-oxo-L-prolyl-L-histidyl-L-prolyl- (9CI))

• Product name: L-Alaninamide, 5-oxo-L-prolyl-L-histidyl-L-prolyl- (9CI)
• CAS No: 52208-06-7
• MF: C₁₉H₂₇N₇O₅
• MW: 433.46158
• CID: 386028
• PubChem ID: 71367141

L-Alaninamide, 5-oxo-L-prolyl-L-histidyl-L-prolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide, 5-oxo-L-prolyl-L-histidyl-L-prolyl- (9CI)
• A42344
• (2S)-N-[(2S)-1-[(2S)-2-[[(2S)-1-amino-1-oxopropan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide
• 5-Oxo-L-prolyl-L-histidyl-L-prolyl-L-alaninamide
• DTXSID90790307
• 52208-06-7

• Inchi： InChI=1S/C19H27N7O5/c1-10(16(20)28)23-18(30)14-3-2-6-26(14)19(31)13(7-11-8-21-9-22-11)25-17(29)12-4-5-15(27)24-12/h8-10,12-14H,2-7H2,1H3,(H2,20,28)(H,21,22)(H,23,30)(H,24,27)(H,25,29)/t10-,12-,13-,14-/m0/s1
• InChI Key： UXQZMMRLSOSXQF-PYJNHQTQSA-N
• SMILES： CC(C(=O)N)NC(=O)C1CCCN1C(=O)C(CC2=CN=CN2)NC(=O)C3CCC(=O)N3

Computed Properties

• Exact Mass: 433.20761
• Monoisotopic Mass: 433.20736699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 179.38